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Compound of Interest

Compound Name: Antioxidant agent-20

Cat. No.: B15614226 Get Quote

Essential Safety and Handling Guide for
Antioxidant Agent-20
Disclaimer: The following information is provided for Antioxidant 4020 (6PPD), chemically

known as N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (CAS No: 793-24-8), which is a

strong candidate for the queried "Antioxidant agent-20" within a research and development

context. It is crucial to verify the exact identity of your substance and consult its specific Safety

Data Sheet (SDS) before handling. If the identity of the chemical cannot be confirmed, it should

be treated as a substance of unknown toxicity, and maximum precautions should be taken.

This guide furnishes essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It includes operational and disposal plans with

procedural, step-by-step guidance to directly address specific operational questions.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Antioxidant 4020 (6PPD) is a potent chemical that requires careful handling to prevent adverse

health and environmental effects. It is harmful if swallowed, may cause an allergic skin

reaction, and is very toxic to aquatic life with long-lasting effects[1][2][3].

Summary of Hazards:
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Hazard Type Classification Key Phrase

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[1]

[2]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[2]

Acute Aquatic Hazard Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Hazard Category 1
H410: Very toxic to aquatic life

with long lasting effects[1][2]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects against dust particles

and splashes[4][5].

Hand Protection
Suitable chemical-resistant

gloves (e.g., Nitrile rubber)

Prevents skin contact and

potential sensitization[4][5].

Respiratory Protection
Particulate filter respirator

(when dust is generated)

Avoids inhalation of harmful

dust particles[5]. Use local

exhaust ventilation as a

primary control measure[5].

Body Protection Protective clothing Minimizes skin exposure[4][5].

II. Operational Plan: Step-by-Step Handling
Procedures
Adherence to strict handling protocols is paramount to ensure personnel safety and prevent

environmental contamination.

Preparation and Engineering Controls:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemos.de/import/data/msds/GB_en/793-24-8-A0057127-GB-en.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/cds013697
https://www.sigmaaldrich.com/US/en/product/aldrich/cds013697
https://www.chemos.de/import/data/msds/GB_en/793-24-8-A0057127-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/793-24-8-A0057127-GB-en.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/cds013697
https://www.ylsch-rbb.com/wp-content/uploads/2020/02/MSDS-40206PPD-GRANULE.pdf
https://www.echemi.com/products/pd20160116175528363-n-13-dimethylbutyl-nrsquo-phenyl-p-phenylenediamine6ppd.html
https://www.ylsch-rbb.com/wp-content/uploads/2020/02/MSDS-40206PPD-GRANULE.pdf
https://www.echemi.com/products/pd20160116175528363-n-13-dimethylbutyl-nrsquo-phenyl-p-phenylenediamine6ppd.html
https://www.echemi.com/products/pd20160116175528363-n-13-dimethylbutyl-nrsquo-phenyl-p-phenylenediamine6ppd.html
https://www.echemi.com/products/pd20160116175528363-n-13-dimethylbutyl-nrsquo-phenyl-p-phenylenediamine6ppd.html
https://www.ylsch-rbb.com/wp-content/uploads/2020/02/MSDS-40206PPD-GRANULE.pdf
https://www.echemi.com/products/pd20160116175528363-n-13-dimethylbutyl-nrsquo-phenyl-p-phenylenediamine6ppd.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust

inhalation[1].

Ensure an eyewash station and safety shower are readily accessible.

Take precautionary measures against static discharge[4].

Handling the Chemical:

Avoid contact with skin and eyes[4].

Do not breathe in dust[4].

When weighing or transferring the substance, do so carefully to avoid creating dust. If

appropriate, moisten the substance first to prevent dusting[5].

Use non-sparking tools.

Storage:

Store in a cool, dry, and well-ventilated place away from heat, sparks, or open flames[3][4].

Keep containers tightly closed and properly labeled[6].

Store separately from strong oxidants[5]. Due to its low melting point, it should be stored

away from high temperatures[7].

III. Disposal Plan: Step-by-Step Guidance
Antioxidant 4020 (6PPD) and its container must be disposed of as hazardous waste[3]. Do not

allow this chemical to enter the environment[5].

Waste Collection:

Collect spilled or waste material in a suitable, sealed, and properly labeled container for

disposal[1][5].

Do not mix with other waste.
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Decontamination:

Clean any contaminated surfaces and equipment thoroughly with an appropriate solvent.

Collect the cleaning materials for disposal as hazardous waste.

Disposal:

Dispose of the waste material through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal. This material

and its container must be disposed of as hazardous waste[3].

IV. Experimental Workflow and Safety
The following diagram illustrates the logical workflow for the safe handling and disposal of

Antioxidant 4020 (6PPD) in a laboratory setting.
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Workflow for Handling and Disposal of Antioxidant 4020 (6PPD)

Preparation
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Cleanup & StorageDisposal

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)
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(Avoid Dust Generation)

Proceed when ready

Conduct Experiment

Decontaminate Glassware & Surfaces

Post-experiment

Collect Waste in Labeled,
Sealed Hazardous Waste Container

Dispose of waste
immediately

Store Securely in a Cool, Dry Place

For subsequent use

Arrange for Licensed
Hazardous Waste Disposal
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Caption: Workflow for Handling and Disposal of Antioxidant 4020 (6PPD).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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